Cas no 1781922-89-1 (1-(5-chlorofuran-2-yl)-2-methylpropan-2-amine)

• Product Name: 1-(5-chlorofuran-2-yl)-2-methylpropan-2-amine
• CAS No: 1781922-89-1
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 6313073
• PubChem ID: 82653551
• Update Time: 2025-10-30

1-(5-chlorofuran-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorofuran-2-yl)-2-methylpropan-2-amine
• 1781922-89-1
• EN300-1978131

• Inchi： 1S/C8H12ClNO/c1-8(2,10)5-6-3-4-7(9)11-6/h3-4H,5,10H2,1-2H3
• InChI Key： LOMXTXRMKUUPJI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(C)(C)N)O1

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-chlorofuran-2-yl)-2-methylpropan-2-amine

CAS No. 1781922-89-1: 1-(5-Chlorofuran-2-yl)-2-methylpropan-2-amine

1-(5-Chlorofuran-2-yl)-2-methylpropan-2-amine, also known by its CAS number 1781922-89-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorinated furan ring with a branched amine group. The molecule's structure not only imparts interesting chemical properties but also positions it as a valuable intermediate in the synthesis of various bioactive compounds.

The compound's name, 1-(5-chlorofuran-2-yl)-2-methylpropan-2-amine, reflects its structural composition. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is substituted at the 5-position with a chlorine atom. This substitution pattern is crucial as it influences the compound's reactivity and stability. The amine group, specifically a secondary amine, is attached to the 2-position of the furan ring and is further substituted with two methyl groups, resulting in a highly branched structure. This branching not only affects the molecule's physical properties but also plays a role in its biological activity.

Recent studies have highlighted the potential of 1-(5-chlorofuran-2-yl)-2-methylpropan-2-amine as an intermediate in the synthesis of various pharmaceutical agents. Its ability to undergo nucleophilic substitution and other organic reactions makes it a versatile building block in drug discovery. For instance, researchers have explored its use in the development of antifungal and anticancer agents, where its unique structure contributes to enhanced bioavailability and efficacy.

In terms of synthesis, the compound can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of 5-chlorofuran with an appropriate amine precursor under specific conditions to form the desired product. The choice of synthesis method depends on factors such as yield, cost-effectiveness, and scalability for industrial production.

The physical properties of CAS No. 1781922-89-1 are also noteworthy. It has a molecular weight of approximately 196 g/mol and exists as a solid at room temperature. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Additionally, its stability under normal storage conditions ensures that it can be handled and stored without significant degradation.

Recent advancements in computational chemistry have allowed for deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the chlorine substituent on the furan ring significantly alters the electron distribution, making certain positions on the molecule more reactive towards electrophiles or nucleophiles. This understanding has been instrumental in designing more efficient synthetic pathways and predicting the compound's behavior in different chemical environments.

In conclusion, CAS No. 1781922-89-1 (1-(5-chlorofuran-2-yl)-2-methylpropan-2-amine) stands out as an important intermediate in organic synthesis due to its unique structure and versatile reactivity. Its applications span across pharmaceuticals, agrochemicals, and materials science, with ongoing research exploring its potential in developing novel therapeutic agents. As our understanding of this compound continues to grow, so does its significance in both academic and industrial settings.